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Compound of Interest

Compound Name: 2-(2-Aminoethyl)piperidine 2HCl

Cat. No.: B13814616

Get Quote

CAS: 15932-66-8 Synonyms: 2-Piperidineethanamine dihydrochloride; 2-(2-

Aminoethyl)piperidine dihydrochloride Molecular Formula: Cngcontent-ng-c567981813=""

_nghost-ng-c1980439775="" class="inline ng-star-inserted">
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Part 1: Executive Summary & Chemical Identity
2-(2-Aminoethyl)piperidine 2HCl is a bifunctional heterocyclic building block characterized by

a piperidine ring substituted at the C2 position with an ethylamine chain.[1][2] Unlike its more
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common isomer, 1-(2-aminoethyl)piperidine (where the ethylamine is attached to the nitrogen),

this C-substituted scaffold offers unique geometric constraints and pharmacophoric vectors.[2]

It serves as a critical intermediate in the synthesis of neuroactive agents, kinase inhibitors, and

coordination ligands.[2] The presence of both a secondary amine (ring) and a primary amine

(chain) presents a specific synthetic challenge: regioselective functionalization.[2] This guide

provides the protocols necessary to navigate these challenges.

Physicochemical Profile[2][3][4][5][6][7][8]
Property Data Notes

CAS Number 15932-66-8
Specific to the dihydrochloride

salt.[3][1][4]

Molecular Weight 201.14 g/mol
Salt form (Free base MW:

128.22 g/mol ).[1][2]

Appearance White to pale yellow solid Highly hygroscopic.[1][2][4]

Solubility Water, Methanol, DMSO
Insoluble in non-polar solvents

(Hexane, Et₂O).[2]

pKa (Calc)
~10.2 (1° amine), ~11.1 (2°

amine)

Secondary piperidine nitrogen

is more basic.[2]

Melting Point 165–170 °C (dec.)[1][2]
Varies with hydration state.[3]

[1][2]

Hygroscopicity High
Store under inert atmosphere

(Ar/N₂).[1][2]

Part 2: Synthetic Utility & Reactivity[10]
Structural Differentiation (The "Isomer Trap")
Researchers often confuse this compound with 1-(2-aminoethyl)piperidine (CAS 27578-60-5).

[1][2] The distinction is critical for SAR (Structure-Activity Relationship) studies:

N-Substituted (1-isomer): Flexible tail; nitrogen lone pair is involved in the attachment.[1][2]
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C-Substituted (2-isomer, CAS 15932-66-8): The ring nitrogen remains available for H-

bonding or further substitution.[1][2] The C2-chiral center introduces stereochemical

complexity (typically supplied as a racemate unless specified).[1][2]

Regioselectivity & Orthogonal Protection
The core synthetic challenge is distinguishing between the primary amine (chain) and the

secondary amine (ring).[2]

Nucleophilicity: The primary amine is generally more nucleophilic towards acylating agents

due to less steric hindrance, despite the secondary amine being more basic.[2]

Strategy: To selectively functionalize the ring nitrogen, one must often protect the primary

amine first.[2]

Mechanistic Pathway: Selective Functionalization
The following diagram illustrates the logical flow for achieving orthogonal protection, a common

requirement in peptide mimetic synthesis.

2-(2-Aminoethyl)
piperidine 2HCl

Free Base
(In Situ)

 NaOH/MeOH 1° Amine Protection
(e.g., Phthalimide/Boc)

 Selective Acylation
(Low Temp) 2° Amine

Functionalization
 R-X / Ar-X Target Scaffold Deprotection 

Click to download full resolution via product page

Caption: Workflow for orthogonal protection. The primary amine is typically protected first to

allow modification of the piperidine ring.[2]

Part 3: Applications in Medicinal Chemistry[5][9][10]
Neuropharmacology & GPCR Ligands
The 2-substituted piperidine motif is a "privileged structure" in neuroscience.[1][2] The

ethylamine side chain mimics the distance between the aromatic ring and the amine in

neurotransmitters like dopamine and serotonin.[2]

Target: Sigma receptors (ngcontent-ng-c567981813="" _nghost-ng-c1980439775=""

class="inline ng-star-inserted">
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) and Monoamine transporters.

Role: The piperidine ring provides a rigid template, while the aminoethyl chain acts as a

flexible linker to acidic residues (e.g., Asp, Glu) in the receptor binding pocket.[2]

Kinase Inhibition
In kinase inhibitor design, the diamine motif serves as a solubility-enhancing group that can

also form hydrogen bonds with the hinge region or solvent-exposed areas of the ATP binding

site.[1][2]

Example: Analogues of C2-substituted piperidines have been explored in VEGFR and Abl

kinase inhibitors to improve physicochemical properties (LogD modulation).[1][2]

Coordination Chemistry
The molecule acts as a bidentate ligand (N,N-donor).[2] The "bite angle" formed by the 2-ethyl

linker is specific for stabilizing transition metals (Cu, Ni, Pt), which is relevant for developing

metallo-drugs or radiopharmaceuticals.[2]

Part 4: Experimental Protocols
Protocol A: Salt Break & Free Base Isolation
Context: The 2HCl salt is stable but unreactive in nucleophilic substitutions.[1][2] This protocol

generates the reactive free base.[2]

Dissolution: Suspend 10.0 mmol (2.01 g) of 2-(2-Aminoethyl)piperidine 2HCl in 20 mL of

dry Methanol (MeOH).

Neutralization: Cool to 0°C. Add 22.0 mmol of Sodium Methoxide (NaOMe) (25% wt in

MeOH) dropwise over 15 minutes.

Note: A white precipitate (NaCl) will form immediately.[1][2]

Workup: Stir at room temperature for 30 minutes. Filter the mixture through a Celite pad to

remove NaCl.[1][2]

Isolation: Concentrate the filtrate in vacuo.
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Caution: The free base is an oil that absorbs CO₂ from air.[1][2] Use immediately or store

under Argon.

Protocol B: Selective Protection of Primary Amine (N-
Boc)
Context: Selective protection of the primary amine over the secondary ring amine using

stoichiometric control.[2]

Setup: Dissolve 5.0 mmol of the free base (from Protocol A) in 25 mL Dichloromethane

(DCM) at -78°C.

Reagent Addition: Add 0.9 equivalents (4.5 mmol) of Boc-anhydride (Boc₂O) dissolved in 5

mL DCM dropwise over 1 hour.

Logic: Low temperature and slow addition favor reaction with the less sterically hindered

primary amine.[1][2]

Reaction: Allow to warm slowly to 0°C over 2 hours.

Purification: Quench with water. Extract with DCM.[1][2] The product (Primary N-Boc,

Secondary NH-free) can be separated from the bis-Boc byproduct via column

chromatography (Silica, MeOH/DCM gradient with 1% NH₄OH).[2]

Part 5: Safety, Stability & Handling[3]
Hazard Identification (GHS)

Signal Word:DANGER

H314: Causes severe skin burns and eye damage (Free base is corrosive).[1][2]

H302: Harmful if swallowed.[1][2]

H335: May cause respiratory irritation.[1][2]

Storage & Stability
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Hygroscopicity: The 2HCl salt is extremely hygroscopic.[1][2][4] If left open, it will deliquesce

into a sticky gum.[1][2]

Storage: Store at 2–8°C in a tightly sealed container, preferably within a desiccator or

glovebox.

Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.[2]

Disposal
Neutralize with dilute sodium bicarbonate before disposal.[1][2] Incinerate in a chemical

incinerator equipped with an afterburner and scrubber.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2-(2-Aminoethyl)piperidine 2HCl].
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[https://www.benchchem.com/product/b13814616/docs#technical-guide-2-2-aminoethyl-
piperidine-2hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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